Cas no 2680696-15-3 (benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate)

benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate structure
2680696-15-3 structure
Product Name:benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
CAS No:2680696-15-3
MF:C14H11BrN2O3S
MW:367.217741250992
CID:5622273
PubChem ID:165934014
Update Time:2023-11-27

benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28300566
    • benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
    • 2680696-15-3
    • benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
    • Inchi: 1S/C14H11BrN2O3S/c15-13-16-10-6-17(7-11(18)12(10)21-13)14(19)20-8-9-4-2-1-3-5-9/h1-5H,6-8H2
    • InChI Key: XXQASQGPQSYYBC-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C(CN(C(=O)OCC3C=CC=CC=3)C2)=O)S1

Computed Properties

  • Exact Mass: 365.96738g/mol
  • Monoisotopic Mass: 365.96738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87.7Ų

benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Pricemore >>

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